Cas no 1203138-20-8 (N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide)

• Product Name: N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide
• CAS No: 1203138-20-8
• MF: C₁₈H₂₀N₄O₃S
• MW: 372.441402435303
• CID: 6532715
• Update Time: 2025-07-17

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide
• N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-propan-2-ylpyrazole-3-carboxamide

• Inchi： 1S/C18H20N4O3S/c1-11(2)22-14(7-8-19-22)17(23)21-18-20-13(10-26-18)12-5-6-15(24-3)16(9-12)25-4/h5-11H,1-4H3,(H,20,21,23)
• InChI Key： AKPIJGVKQBEAFS-UHFFFAOYSA-N
• SMILES： N1=CC=C(C(NC2=NC(C3=CC=C(OC)C(OC)=C3)=CS2)=O)N1C(C)C

Additional information on N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide

Comprehensive Overview of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1203138-20-8)

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1203138-20-8) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a thiazole ring fused with a pyrazole core, further modified by a dimethoxyphenyl substituent and a propan-2-yl group. Such intricate architecture makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and signal transduction pathways.

Recent studies highlight the growing interest in heterocyclic compounds like N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide due to their versatile biological activities. Researchers are actively exploring its potential applications in anti-inflammatory, anticancer, and neuroprotective therapies. The presence of the dimethoxyphenyl moiety is particularly noteworthy, as it is often associated with enhanced bioavailability and metabolic stability—a critical factor in modern drug design.

From a synthetic chemistry perspective, the compound’s CAS No. 1203138-20-8 serves as a unique identifier for regulatory and commercial purposes. Its molecular formula and weight are frequently queried in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry workflows. Notably, the thiazole-pyrazole hybrid structure aligns with current trends in fragment-based drug discovery, where modular scaffolds are prioritized for optimizing binding affinity.

In the context of user search trends, questions such as "What is the mechanism of action of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl derivatives?" or "How to synthesize pyrazole-carboxamide analogs?" dominate discussions. These queries underscore the demand for detailed technical insights into the compound’s reactivity and pharmacological profile. Additionally, the rise of AI-driven drug discovery has amplified interest in predictive modeling for thiazole-containing compounds, further elevating the visibility of CAS No. 1203138-20-8 in digital research platforms.

Beyond its biochemical significance, N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide exemplifies the convergence of computational chemistry and experimental validation. Tools like molecular docking and QSAR modeling are increasingly employed to decode its interactions with biological targets, a topic frequently explored in peer-reviewed journals and patent filings. This dual approach not only accelerates lead optimization but also addresses common search queries like "How to improve the solubility of thiazole-carboxamide derivatives?"—a practical challenge in formulation development.

Environmental and green chemistry considerations also play a role in the compound’s narrative. Researchers are investigating sustainable synthetic routes for pyrazole-thiazole hybrids, minimizing hazardous byproducts while maintaining yield efficiency. Such efforts resonate with broader industry shifts toward eco-friendly pharmaceutical manufacturing, a hot topic in both academic and corporate sustainability reports.

In summary, N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1203138-20-8) represents a multifaceted subject of scientific inquiry. Its structural complexity, therapeutic potential, and alignment with cutting-edge research trends ensure its continued prominence in chemistry and life sciences. For professionals seeking in-depth data, resources like Reaxys and SciFinder offer curated datasets on its properties and applications, catering to the precision required in advanced research.